5-((4-Benzylpiperazin-1-yl)(3-bromophenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-benzylpiperazin-1-yl)-(3-bromophenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C23H24BrN5OS/c1-16-25-23-29(26-16)22(30)21(31-23)20(18-8-5-9-19(24)14-18)28-12-10-27(11-13-28)15-17-6-3-2-4-7-17/h2-9,14,20,30H,10-13,15H2,1H3
• InChI Key: BJGIYONLPDBBLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC(=CC=C3)Br)N4CCN(CC4)CC5=CC=CC=C5)O
• Molecular Formula: C23H24BrN5OS
• Molecular Weight: 498.4 g/mol

Description

5-((4-Benzylpiperazin-1-yl)(3-bromophenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C23H24BrN5OS and its molecular weight is 498.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization The synthesis of 1,2,4-triazole derivatives involves various chemical reactions, aiming to explore their structural properties and potential biological activities. For instance, Bektaş et al. (2010) focused on synthesizing novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives, showcasing the methodological advancements in creating compounds with potential antimicrobial activities Bektaş et al., 2010.

Pharmacological Applications The exploration of pharmacophore models for alpha(1)-adrenoceptor antagonists led to the synthesis of new imidazo-, benzimidazo-, and indoloarylpiperazine derivatives. This research highlights the compound's potential in designing drugs with specific receptor blocking properties Betti et al., 2002.

Antimicrobial Activities Triazole derivatives have been tested for their antimicrobial properties, indicating their potential as novel agents against various microorganisms. The work by Idrees et al. (2019) on synthesizing and characterizing novel triazolo-thiadiazoles integrated with benzofuran and pyrazole moieties, which demonstrated promising antimicrobial activities, is an example of such research efforts Idrees et al., 2019.

Anti-inflammatory and Analgesic Effects Research into benzodiazepine derivatives has shown that certain compounds can exert anti-inflammatory effects in mice by inhibiting interleukin-6 and prostaglandin E2 production. This suggests potential therapeutic applications for compounds within this chemical family in treating inflammation Fruscella et al., 2001.